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Compound of Interest

Compound Name: AR 231453

CAS No.: 898528-64-8

Cat. No.: B7887023

Get Quote

For research, scientific, and drug development professionals.

Introduction
AR231453 is a potent and selective agonist for the G protein-coupled receptor 119 (GPR119)

[1][2]. GPR119 is expressed in pancreatic β-cells and intestinal L-cells[3]. Activation of GPR119

in intestinal L-cells stimulates the secretion of Glucagon-Like Peptide-1 (GLP-1), a key incretin

hormone that enhances glucose-dependent insulin release[3][4]. Consequently, AR231453 has

been investigated as a potential therapeutic agent for type 2 diabetes. Accurate measurement

of plasma GLP-1 levels following administration of AR231453 is crucial for evaluating its

pharmacodynamic effects. This document provides a detailed protocol for the quantification of

total or active GLP-1 in plasma samples using a commercially available sandwich Enzyme-

Linked Immunosorbent Assay (ELISA) kit.
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The diagram below illustrates the signaling cascade initiated by AR231453 binding to GPR119

on intestinal L-cells, leading to the secretion of GLP-1.
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GPR119 Signaling Pathway for GLP-1 Secretion
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General Sandwich ELISA Workflow for GLP-1 Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Parameterization of the GPR119 Receptor Agonist AR231453 - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Discovery and characterization of novel smallmolecule agonists of G protein-coupled
receptor 119 - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Measurement of
Plasma GLP-1 Levels Following AR231453 Administration]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b7887023/docs#application-notes-
and-protocols-measurement-of-plasma-glp-1-levels-following-ar231453-administration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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